Cas no 169248-27-5 (1H-Indole, 2-benzo[b]thien-2-yl-)

1H-Indole, 2-benzo[b]thien-2-yl- structure
169248-27-5 structure
Product Name:1H-Indole, 2-benzo[b]thien-2-yl-
CAS No:169248-27-5
MF:C16H11NS
MW:249.330242395401
CID:1350371
Update Time:2024-08-17

1H-Indole, 2-benzo[b]thien-2-yl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2-benzo[b]thien-2-yl-
    • Inchi: 1S/C16H11NS/c1-3-7-13-11(5-1)9-14(17-13)16-10-12-6-2-4-8-15(12)18-16/h1-10,17H
    • InChI Key: VYROXESTDZNROK-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C=C1C1SC2=CC=CC=C2C=1

Computed Properties

  • Exact Mass: 249.06133

Experimental Properties

  • Density: 1.307±0.06 g/cm3(Predicted)
  • Boiling Point: 492.2±20.0 °C(Predicted)
  • PSA: 15.79
  • pka: 16.63±0.30(Predicted)
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